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Compound of Interest

Compound Name: 2-Bromo-3,6-dimethoxypyridine

CAS No.: 1211525-11-9

Cat. No.: B594837

Get Quote

An In-Depth Technical Guide to the Spectroscopic Characterization of 2-Bromo-3,6-
dimethoxypyridine

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Bromo-3,6-dimethoxypyridine (CAS No. 1211525-11-9) is a substituted pyridine derivative

with potential applications in medicinal chemistry and materials science.[1] As with any novel

compound intended for high-stakes applications like drug development, unambiguous

structural confirmation is paramount. Spectroscopic analysis provides the foundational data for

this confirmation, offering a detailed fingerprint of the molecule's electronic and vibrational

states.

This guide, written from the perspective of a senior application scientist, moves beyond a

simple recitation of data. It provides a predictive analysis of the expected spectroscopic

signatures of 2-Bromo-3,6-dimethoxypyridine, grounded in the fundamental principles of

nuclear magnetic resonance (NMR), infrared (IR) spectroscopy, and mass spectrometry (MS).
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We will explore the causality behind expected spectral features, outline self-validating

experimental protocols, and synthesize the data to build a cohesive structural portrait of the

molecule.

Molecular Structure and Predicted Spectroscopic
Features
The structure of 2-Bromo-3,6-dimethoxypyridine dictates its spectroscopic output. The

molecule, with the chemical formula C₇H₈BrNO₂, has a molecular weight of approximately

218.05 g/mol .[1][2] Key structural features include an aromatic pyridine ring, a halogen

substituent (Bromine), and two electron-donating methoxy groups. Each of these components

will produce characteristic signals in the various spectra.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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